Cas no 61280-36-2 (4,6(1H,5H)-Pyrimidinedione, 5-butyl-2-(hexahydro-1H-azepin-1-yl)-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 5-butyl-2-(hexahydro-1H-azepin-1-yl)-
• CAS No: 61280-36-2
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 486046
• PubChem ID: 71397474
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione, 5-butyl-2-(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 5-butyl-2-(hexahydro-1H-azepin-1-yl)-
• 2-(azepan-1-yl)-5-butyl-1H-pyrimidine-4,6-dione
• 61280-36-2
• DTXSID40818969
• 2-(Azepan-1-yl)-5-butylpyrimidine-4,6(1H,5H)-dione

• Inchi： 1S/C14H23N3O2/c1-2-3-8-11-12(18)15-14(16-13(11)19)17-9-6-4-5-7-10-17/h11H,2-10H2,1H3,(H,15,16,18,19)
• InChI Key： BIWHEVYOUKFWHP-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C(N1)N1CCCCCC1)=O)CCCC

Computed Properties

• Exact Mass: 265.17919
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77